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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

Cat. No.: B045304

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2-pentanone, with the CAS number 5891-21-4, is a versatile bifunctional organic
compound.[1][2] It possesses both a ketone and an alkyl chloride functional group, making it a
valuable intermediate in a variety of chemical syntheses.[3] This guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and safety
protocols, with a particular focus on its relevance in pharmaceutical and agrochemical
industries.

Structural Formula and Chemical Properties

5-Chloro-2-pentanone is a colorless to brown liquid with a pungent odor.[1][4] Its structure
consists of a five-carbon chain with a chlorine atom at position 5 and a ketone group at position
2.

Chemical Structure:
Molecular Formula: C5HI9CIO[1]
Key Physicochemical Properties:

A summary of the key quantitative data for 5-Chloro-2-pentanone is presented in the table
below for easy reference and comparison.
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Property Value

Molecular Weight 120.58 g/mol [1]

Density 1.057 g/cm3 at 25 °C[1][2]

Boiling Point 71-72 °C at 20 mmHg[2][5]

Melting Point -48 °C[1]

Flash Point 67 °C[1]

Refractive Index 1.438 at 20 °C[2]

Solubility Soluble in chloroform and methanol.[5]

Synthesis and Experimental Protocols

Several methods for the synthesis of 5-Chloro-2-pentanone have been reported. A common
and efficient laboratory-scale synthesis involves the chlorination of 3-acetyl-1-propanol.[3][6]

Synthesis of 5-Chloro-2-pentanone from 3-acetyl-1-
propanol

This method involves the reaction of 3-acetyl-1-propanol with a chlorinating agent, such as
hydrochloric acid.[6]

Experimental Protocol:

o Reaction Setup: A reaction flask equipped with a magnetic stirrer, a reflux condenser, and a
dropping funnel is charged with 3-acetyl-1-propanol.

o Reagent Addition: Concentrated hydrochloric acid is added dropwise to the stirred solution.
The molar ratio of 3-acetyl-1-propanol to HCl is typically optimized, for instance, at 1:2.[6]

o Reaction Conditions: The reaction mixture is heated to a specific temperature (e.g., 100 °C)
and maintained under a slight vacuum (e.g., -0.045 MPa) for a set period to drive the
reaction to completion.[6]
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» Work-up and Purification: After the reaction is complete, the mixture is cooled to room
temperature. The organic layer is separated, washed with a suitable aqueous solution (e.g.,
saturated sodium bicarbonate solution) to neutralize any remaining acid, and then washed
with brine. The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is
then purified by vacuum distillation to yield pure 5-Chloro-2-pentanone.

A diagram illustrating the general workflow for the synthesis and purification of 5-Chloro-2-
pentanone is provided below.
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Caption: Synthesis and Purification Workflow of 5-Chloro-2-pentanone.
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Applications in Drug Development and Organic
Synthesis

5-Chloro-2-pentanone serves as a critical building block in the synthesis of various
pharmaceuticals and agrochemicals.[3] Its bifunctional nature allows for a wide range of
chemical transformations.

One of the most notable applications is in the synthesis of antimalarial drugs, such as
chloroquine.[7] It is also a key intermediate in the production of cyclopropylamine, which is a
precursor for several antibiotics, including ciprofloxacin and sparfloxacin.[8][9]

The following diagram illustrates the role of 5-Chloro-2-pentanone as a key intermediate in the
synthesis of important pharmaceutical compounds.
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Caption: Role of 5-Chloro-2-pentanone in Pharmaceutical Synthesis.

Safety and Handling

5-Chloro-2-pentanone is a hazardous chemical and must be handled with appropriate safety
precautions. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[10]
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Precautionary Measures:
e Engineering Controls: Work in a well-ventilated area, preferably in a fume hood.[11]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[12]

o Skin Protection: Wear impervious gloves and protective clothing.[12]

o Respiratory Protection: If exposure limits are exceeded, use a NIOSH-approved respirator.
[10]

» Handling: Avoid contact with skin and eyes. Do not breathe vapors or mist. Keep away from
heat, sparks, and open flames.[11][12]

e Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10] Store away
from incompatible materials such as strong oxidizing agents and bases.[10]

First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[10]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[10]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical
attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

Conclusion

5-Chloro-2-pentanone is a chemical intermediate of significant industrial importance,
particularly in the pharmaceutical sector. Its unique structure provides a versatile platform for
the synthesis of complex molecules. A thorough understanding of its properties, synthesis, and
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safe handling procedures is crucial for its effective and responsible use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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